Cas no 64628-44-0 (Triflumuron)

• Product Name: Triflumuron
• CAS No: 64628-44-0
• MF: C₁₅H₁₀ClF₃N₂O₃
• MW: 358.699713230133
• MDL: MFCD00072496
• CID: 58215
• PubChem ID: 24861731
• Update Time: 2025-05-23

Triflumuron Chemical and Physical Properties

Names and Identifiers

• 2-chloro-n-(((4-(trifluoromethoxy)phenyl)amino)carbonyl)benzamide
• ALSYSTIN
• BAYCIDAL
• bay sir 8514
• Mascot
• STARYCIDE
• TRIFLUMURON
• Trifluron
• 2-chloro-n-(((4-(trifluoromethoxy)phenyl)amino)carbonyl)-benzamid
• alsystine
• bay-vi7533
• sir8514
• Alystin
• ALystin(Bayer)
• SIR 8514(Bayer)
• TRIFLUMURON PESTANAL
• Benzamide, 2-chloro-N-4-(trifluoromethoxy)phenylaminocarbonyl-
• triflumuron (bsi,iso), alsystin
• BAYSIR
• Triflumuron,W.P.
• Triflumuron solution
• 2-chloro-N-[[4-(trifluoromethoxy)phenyl]carbamoyl]benzamide
• TRIFLUMURO
• 1-(2-chlorobenzoyl)-3-(4-trifluoromethoxyphenyl)urea
• 2-chloro-N-[[[4-(trifluoromethoxy)phenyl]amino]carbonyl]benzamide
• 2-chloro-N-{[4-(trifluoromethoxy)phenyl]carbamoyl}benzamide
• 2-chloranyl-N-[[4-(trifluoromethyloxy)phenyl]carbamoyl]benzamide
• NCGC00255190-01
• Triflumuron [ISO]
• 1-(o-chlorobenzoyl)-3-(p-(trifluoromethoxy)phenyl)urea
• AI3-29368
• SPECTRUM1505170
• NS00008938
• DTXSID5034355
• 1-(2-chlorobenzoyl)-3-[4-(trifluoromethoxy)phenyl]urea
• 2-chloro-N-({[4-(trifluoromethoxy)phenyl]amino}carbonyl)benzamide
• TRIFLUMURON [MI]
• Caswell No. 217C
• AS-13364
• 2-chloro-N-((4-(trifluoromethoxy)phenyl)carbamoyl)benzamide
• UNII-3FT64DYG8K
• NCGC00094568-01
• Q1995523
• CAS-64628-44-0
• Tox21_301874
• OMS 2015
• Triflumuron, certified reference material, TraceCERT(R)
• MFCD00072496
• Benzamide, 2-chloro-N-(((4-(trifluoromethoxy)phenyl)amino)carbonyl)-
• Benzamide, 2-chloro-N-[[[4-(trifluoromethoxy)phenyl]amino]carbonyl]-
• 2-chloro-N-[oxo-[4-(trifluoromethoxy)anilino]methyl]benzamide
• BAY-Vi 7533
• NCGC00094568-02
• CHEMBL1394379
• E78670
• EPA Pesticide Chemical Code 118201
• DTXCID3014355
• 64628-44-0
• A834834
• BRN 2776684
• C18615
• FT-0630748
• Bay-sir 8514
• EINECS 264-980-3
• SIR 8514
• 3FT64DYG8K
• CHEBI:39388
• TRIFLUMURON [MART.]
• AKOS015889501
• 2-chloro-N-(4-(trifluoromethoxy)phenylcarbamoyl)benzamide
• CCG-231010
• Triflumuron, PESTANAL(R), analytical standard
• SCHEMBL23700
• OMS 2014
• 2-chloro-N-(4-(trifluoromethoxy)phenylaminocarbonyl)benzamide
• TRIFLUMURON (MART.)
• DB-054703
• 1-(o-Chlorobenzoyl)-3-(p-(trifluoromethoxy)phenyl)urea (8CI)
• 1-(4-trifluoromethoxyphenyl)-3-(2-chlorobenzoyl)urea
• BAY-Sir-8514
• 2-chloro-N-((((4-trifluoromethoxy)phenyl)amino)carbonyl)benzamide
• 1-(2-chlorobenzoyl)-3-(4-(trifluoromethoxy)phenyl)urea
• BAY Vi 7533
• Triflumuron

• MDL： MFCD00072496
• Inchi： 1S/C15H10ClF3N2O3/c16-12-4-2-1-3-11(12)13(22)21-14(23)20-9-5-7-10(8-6-9)24-15(17,18)19/h1-8H,(H2,20,21,22,23)
• InChI Key： XAIPTRIXGHTTNT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC(NC1C=CC(=CC=1)OC(F)(F)F)=O)=O
• BRN： 2776684

Computed Properties

• Exact Mass: 358.03300
• Monoisotopic Mass: 358.033205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 67.4

Experimental Properties

• Color/Form: White solid
• Density: 0.7851
• Melting Point: 194-196°C
• Refractive Index: 1.581
• Solubility: Soluble in DMF
• PSA: 67.43000
• LogP: 4.66440

Triflumuron Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H330
• Warning Statement： P260,P284,P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S22-S24/25
• RTECS：CV2474000
• Toxicity：LD50 in rats, mice (mg/kg): >5000, >5000 i.p., s.c., orally (Zoebelein)
• Storage Condition：Store at room temperature
• Safety Term：S22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas N-acyl-phenylureas
• Solvents and Organic Chemicals Organic Compounds

Additional information on Triflumuron

Triflumuron: A Comprehensive Overview

Triflumuron, with the CAS number 64628-44-0, is a highly effective insect growth regulator (IGR) that has gained significant attention in the field of pest control. It belongs to the class of juvenile hormone analogs, which play a crucial role in disrupting the life cycle of various insect species. Triflumuron is widely used in agriculture, forestry, and urban pest management due to its ability to target specific pests without causing harm to non-target organisms. This compound has been extensively studied for its efficacy, safety, and environmental impact, making it a preferred choice in integrated pest management (IPM) strategies.

The chemical structure of Triflumuron is characterized by a unique combination of functional groups that contribute to its biological activity. It is a synthetic compound designed to mimic the action of juvenile hormones, which are essential for insect development. By interfering with the molting process and metamorphosis, Triflumuron effectively controls pest populations without causing immediate mortality. This mechanism of action makes it particularly useful for managing insects that undergo multiple life stages, such as beetles, moths, and flies.

Recent studies have highlighted the versatility of Triflumuron in addressing emerging pest challenges. For instance, research conducted in 2023 demonstrated its effectiveness against resistant strains of the corn rootworm (Diabrotica spp.). These findings underscore the compound's potential in combating pesticide resistance, a growing concern in agricultural systems worldwide. Additionally, Triflumuron has been shown to exhibit minimal toxicity to beneficial insects and pollinators when applied at recommended doses, further enhancing its role in sustainable pest management practices.

The application of Triflumuron extends beyond traditional agriculture. In urban settings, it has been employed to control nuisance pests such as cockroaches and ants. Its low toxicity profile and long residual activity make it an ideal choice for both indoor and outdoor use. Furthermore, Triflumuron has been integrated into biopesticide formulations, offering farmers and pest control professionals a safer and more eco-friendly alternative to conventional pesticides.

In terms of environmental impact, Triflumuron has undergone rigorous testing to assess its degradation pathways and persistence in soil and water systems. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its potential for bioaccumulation. This characteristic aligns with global efforts to promote environmentally friendly pest control solutions. However, continued monitoring is essential to ensure that its use remains sustainable and does not pose unintended risks to ecosystems.

The future of Triflumuron lies in its potential for innovation and adaptation to new challenges. Researchers are exploring its application in combination with other IGRs or biocontrol agents to enhance efficacy while minimizing resistance development. Moreover, advancements in delivery systems, such as slow-release formulations or nano-encapsulation technologies, could further optimize its performance in diverse agricultural and urban settings.

In conclusion, Triflumuron, with its CAS number 64628-44-0, stands as a testament to the progress made in developing targeted pest control solutions. Its unique mode of action, coupled with favorable environmental and safety profiles, positions it as a cornerstone of modern pest management strategies. As research continues to uncover new applications and refine existing practices, Triflumuron will undoubtedly remain a key player in safeguarding crops and ecosystems against invasive pests.